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Compound of Interest

Compound Name: 7H-Purin-8-ol

Cat. No.: B083664 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides essential, immediate safety and logistical

information for 7H-Purin-8-ol, also known as hypoxanthine, including operational and disposal

plans.

Immediate Safety and Handling Precautions:

When working with 7H-Purin-8-ol, it is crucial to use appropriate personal protective equipment

(PPE).[1] While generally considered to have low toxicity, it can cause skin and eye irritation

and may be harmful if swallowed.[1][2] Always handle the compound in a well-ventilated area

to prevent the inhalation of dust particles.[1] In the event of a fire, use normal firefighting

precautions and wear self-contained breathing apparatus.[3]

Personal Protective Equipment (PPE):
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PPE Category Specification Rationale

Eye and Face Protection
Safety goggles or glasses with

side shields.

Protects against dust particles

and splashes.

Hand Protection Protective gloves (e.g., nitrile).
Prevents skin contact and

irritation.[2]

Body Protection Laboratory coat.
Protects clothing and skin from

contamination.[1]

Respiratory Protection

Use in a well-ventilated area. A

respirator may be necessary if

dust is generated.

Minimizes inhalation of the

compound.[2]

Procedural Guidance for Handling
Step-by-Step Handling Protocol:

Preparation: Before handling, ensure the work area is clean and uncluttered.[4] Confirm that

an eyewash station and safety shower are readily accessible.[5]

Weighing:

Perform in a well-ventilated area or under a fume hood to minimize dust exposure.[4]

Use a clean, dedicated spatula and weighing vessel.

Dissolving:

7H-Purin-8-ol is soluble in organic solvents like DMSO, ethanol, and dimethyl formamide.

[6]

It is sparingly soluble in aqueous buffers. To improve solubility in aqueous solutions, first

dissolve it in DMSO and then dilute with the buffer.[6]

When dissolving, add the solvent to the solid slowly to avoid splashing.

Storage:
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Store in a dry, cool, and well-ventilated place.[5]

Keep the container tightly closed.[5]

Incompatible with strong oxidizing agents.[5]

Disposal Plan
The disposal of 7H-Purin-8-ol should be managed as non-hazardous chemical waste, in

accordance with institutional and local guidelines.[1][3] Always consult your institution's

Environmental Health and Safety (EHS) department for specific procedures.[1]

Step-by-Step Disposal Protocol:

Solid Waste:

Containerization: Place solid waste into a clearly labeled, sealed container.[1] The label

should include the chemical name, quantity, and date.[1]

Segregation: Designate the container for "non-hazardous chemical waste" and do not mix

with hazardous waste streams.[1]

Liquid Waste (Solutions):

Small Quantities: For very dilute aqueous solutions, some institutions may permit drain

disposal with copious amounts of water.[1] However, always verify this with your EHS

department first.

Prohibited Materials: Do not dispose of solutions containing prohibited substances, such

as halogenated hydrocarbons or heavy metals, down the drain.[1]

Containerization: For larger volumes or solutions containing other chemicals, collect in a

labeled waste container for institutional pickup.

Contaminated Materials:

Handle contaminated packages and materials in the same way as the substance itself.[3]
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Completely emptied packages can often be recycled.[3]

Experimental Workflow for Handling 7H-Purin-8-ol

Preparation
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Disposal

Don Appropriate PPE
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Weigh Solid Compound

Dissolve in Appropriate Solvent

Perform Experiment
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Dispose via EHS
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 7H-Purin-8-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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